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An In-depth Analysis of Molecular Weight
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-((2,4-
Dibromophenoxy)methyl)tetrahydro-2H-pyran, a halogenated ether with potential
applications in organic synthesis and drug discovery. This document outlines the theoretical
calculation of its molecular weight, presents a standardized experimental protocol for its
determination, and offers visualizations to clarify the underlying principles and workflows.

Quantitative Data Summary

The molecular weight of a compound is a fundamental physicochemical property, essential for
reaction stoichiometry, analytical characterization, and pharmacological assessment. The
molecular weight of 2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran is determined by
its elemental composition.

The molecular formula for 2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran is
C12H14Br202.[1][2] Based on this, the calculated molecular weight is approximately 350.05
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g/mol .[1] The elemental composition and their respective contributions to the total molecular
weight are detailed in Table 1.

. Atomic Mass Total Mass

Element Symbol Atomic Count

(amu) (amu)
Carbon C 12 12.011 144,132
Hydrogen H 14 1.008 14.112
Bromine Br 2 79.904 159.808
Oxygen O 2 15.999 31.998
Total 350.050

Table 1: Elemental Composition and Molecular Weight of C12H14Br202

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions. It is a highly accurate method for determining the molecular weight of a
compound.

Objective: To experimentally verify the molecular weight of 2-((2,4-
Dibromophenoxy)methyl)tetrahydro-2H-pyran using Electrospray lonization Time-of-Flight
(ESI-TOF) Mass Spectrometry.

Materials and Reagents:

2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran sample

High-purity solvent (e.g., acetonitrile or methanol)

Volumetric flasks and pipettes

ESI-TOF Mass Spectrometer
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Procedure:

e Sample Preparation:
1. Accurately weigh approximately 1 mg of the compound.
2. Dissolve the sample in 1 mL of the chosen solvent to prepare a 1 mg/mL stock solution.
3. Perform a serial dilution to obtain a final concentration of 1 pg/mL.

e Instrument Setup:

1. Calibrate the mass spectrometer using a standard calibrant solution to ensure mass
accuracy.

2. Set the ion source to positive or negative ion mode. For this compound, positive ion mode
is often suitable.

3. Optimize the ESI source parameters, including capillary voltage, nebulizer gas pressure,
and drying gas flow rate and temperature.

o Data Acquisition:

1. Introduce the sample solution into the mass spectrometer via direct infusion at a constant
flow rate (e.g., 5 pL/min).

2. Acquire the mass spectrum over a relevant mass range (e.g., m/z 100-500).

3. The instrument will measure the time it takes for ions to travel through a flight tube, which
is proportional to their mass-to-charge ratio.

o Data Analysis:

1. Identify the peak corresponding to the molecular ion. In positive ion mode, this may be the
protonated molecule [M+H]+ or an adduct with other cations (e.g., [M+Na]+).

2. The mass of the molecular ion is used to calculate the experimental molecular weight of
the neutral compound.
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3. Compare the experimentally determined molecular weight with the theoretical value.

Visualizations

Visual diagrams are provided below to illustrate key logical and experimental workflows.
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Figure 1: Logical diagram illustrating the calculation of molecular weight from elemental
composition.
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Figure 2: Experimental workflow for molecular weight determination using ESI-TOF Mass
Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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